Cas no 2137988-95-3 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-
• CAS No: 2137988-95-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5299028
• Update Time: 2025-06-11

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-

• Inchi： 1S/C10H17N3O2/c1-4-7(5-6(2)3)8-9(10(14)15)12-13-11-8/h6-7H,4-5H2,1-3H3,(H,14,15)(H,11,12,13)
• InChI Key： HMZVGPNYPPHGKZ-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C(CC)CC(C)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)

1H-1,2,3-Triazole-5-carboxylic acid, also known as 4-(1-ethyl-3-methylbutyl)-1H-1,2,3-triazole-5-carboxylic acid, is a compound with the CAS number 2137988-95-3. This compound belongs to the class of heterocyclic compounds and is characterized by its triazole ring system. The triazole ring is a five-membered aromatic ring containing three nitrogen atoms and two carbon atoms. The presence of the carboxylic acid group at position 5 of the triazole ring makes this compound a valuable intermediate in organic synthesis.

The structure of this compound includes a substituted triazole ring with a carboxylic acid group and an alkyl substituent at position 4. The alkyl group, specifically 4-(1-ethyl-3-methylbutyl), adds to the compound's complexity and potential applications. This substituent is derived from a branched alkane chain, which contributes to the compound's hydrophobic properties and stability.

Recent studies have highlighted the importance of triazole-containing compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, triazoles are widely used as building blocks in drug design due to their ability to form stable hydrogen bonds and their potential for bioisosteric replacements. The carboxylic acid group in this compound can serve as a site for further functionalization, enabling the synthesis of derivatives with diverse biological activities.

In terms of synthesis, 4-(1-ethyl-3-methylbutyl)-1H-1,2,3-triazole-5-carboxylic acid can be prepared via various methods. One common approach involves the cycloaddition reaction between azides and alkynes in the presence of copper catalysts (click chemistry). This method is efficient and provides high yields of the desired product. Additionally, other synthetic routes such as nucleophilic substitution or coupling reactions can be employed depending on the starting materials available.

The application of this compound extends beyond its role as an intermediate. For example, it has been investigated for its potential use in drug delivery systems due to its ability to form stable metal complexes. Metal coordination can enhance the solubility and bioavailability of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

Furthermore, recent research has focused on the environmental impact of triazole-containing compounds. Studies have shown that certain triazoles can persist in aquatic environments and may exhibit bioaccumulation potential. However, for 4-(1-ethyl-3-methylbutyl)-1H-1,2,3-triazole-5-carboxylic acid, no significant environmental concerns have been reported to date. Its toxicity profile remains under investigation to ensure its safe use in industrial and pharmaceutical applications.

In conclusion, 4-(1-ethyl-3-methylbutyl)-1H-1,2,3-triazole-5-carboxylic acid is a versatile compound with promising applications in organic synthesis and drug development. Its unique structure and functional groups make it an attractive target for further research and commercialization. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in various scientific disciplines.